Cas no 36564-29-1 (Cholesta-9(11),24-dien-23-one,3,6-dihydroxy-, (3b,5a,6a)- (9CI))

• Product Name: Cholesta-9(11),24-dien-23-one,3,6-dihydroxy-, (3b,5a,6a)- (9CI)
• CAS No: 36564-29-1
• Molecular Formula: C₂₇H₄₂O₃
• Molecular Weight: 414.62058
• CID: 306058
• PubChem ID: 189100

Cholesta-9(11),24-dien-23-one,3,6-dihydroxy-, (3b,5a,6a)- (9CI) Properties

Names and Identifiers

• Cholesta-9(11),24-dien-23-one,3,6-dihydroxy-, (3b,5a,6a)- (9CI)
• (3beta,5alpha,6alpha)-3,6-Dihydroxy-cholesta-9(11),24-dien-23-one
• 3-beta,6alpha-Dihydroxy-5alpha-cholesta-9(11),24-dien-23-one
• DTXSID60957849
• 36564-29-1
• Marthasterone
• (6R)-6-[(3S,5S,6S,8S,10S,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylhept-2-en-4-one
• 3,6-Dihydroxycholesta-9(11),24-dien-23-one

• InChIKey： JMTGPYQQNHOZAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H42O3/c1-16(2)12-19(29)13-17(3)21-6-7-22-20-15-25(30)24-14-18(28)8-10-27(24,5)23(20)9-11-26(21,22)4/h9,12,17-18,20-22,24-25,28,30H,6-8,10-11,13-15H2,1-5H3
• SMILES： C/C(=C/C(CC(C1CCC2C3CC(O)C4CC(CCC4(C)C3=CCC12C)O)C)=O)/C

Computed Properties

• Exact Mass: 414.31356
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 414.313
• Heavy Atom Count: 30
• Complexity: 747
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• Refractive Index: 1.553
• Boiling Point: 554°C at 760 mmHg
• Flash Point: 302.9°C
• Density: 1.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives